1,5-Octadien-3-one
1,5-Octadien-3-one
1, 5-Octadien-3-one belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. 1, 5-Octadien-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1, 5-octadien-3-one is primarily located in the cytoplasm. 1, 5-Octadien-3-one has an earthy taste.
Brand Name:
Vulcanchem
CAS No.:
65213-86-7
VCID:
VC0149121
InChI:
InChI=1S/C8H12O/c1-3-5-6-7-8(9)4-2/h4-6H,2-3,7H2,1H3/b6-5+
SMILES:
CCC=CCC(=O)C=C
Molecular Formula:
C8H12O
Molecular Weight:
124.18 g/mol
1,5-Octadien-3-one
CAS No.: 65213-86-7
Reference Standards
VCID: VC0149121
Molecular Formula: C8H12O
Molecular Weight: 124.18 g/mol
Purity: 95% min.
| CAS No. | 65213-86-7 |
|---|---|
| Product Name | 1,5-Octadien-3-one |
| Molecular Formula | C8H12O |
| Molecular Weight | 124.18 g/mol |
| IUPAC Name | (5E)-octa-1,5-dien-3-one |
| Standard InChI | InChI=1S/C8H12O/c1-3-5-6-7-8(9)4-2/h4-6H,2-3,7H2,1H3/b6-5+ |
| Standard InChIKey | VWYBQOFZVSNDAW-AATRIKPKSA-N |
| Isomeric SMILES | CC/C=C/CC(=O)C=C |
| SMILES | CCC=CCC(=O)C=C |
| Canonical SMILES | CCC=CCC(=O)C=C |
| Density | 0.890-0.900 |
| Physical Description | Colourless liquid; Penetrating earthy aroma |
| Description | 1, 5-Octadien-3-one belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. 1, 5-Octadien-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1, 5-octadien-3-one is primarily located in the cytoplasm. 1, 5-Octadien-3-one has an earthy taste. |
| Purity | 95% min. |
| Solubility | Practically insoluble to insoluble in water Soluble (in ethanol) |
| Synonyms | 1,5-Octadien-3-one |
| PubChem Compound | 5352874 |
| Last Modified | Nov 11 2021 |
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